Cas no 82201-80-7 (Cyclohexene, 1-(2-iodoethyl)-)

• Product Name: Cyclohexene, 1-(2-iodoethyl)-
• CAS No: 82201-80-7
• MF: C₈H₁₃I
• MW: 236.093294858932
• CID: 4202985
• PubChem ID: 12871796
• Update Time: 2025-07-19

Cyclohexene, 1-(2-iodoethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 1-(2-iodoethyl)-
• EN300-6252924
• 1-(2-iodoethyl)cyclohex-1-ene
• 82201-80-7
• SCHEMBL16182238

• Inchi： 1S/C8H13I/c9-7-6-8-4-2-1-3-5-8/h4H,1-3,5-7H2
• InChI Key： UIXQQPODSVXSCP-UHFFFAOYSA-N
• SMILES： ICCC1=CCCCC1

Computed Properties

• Exact Mass: 236.00620g/mol
• Monoisotopic Mass: 236.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on Cyclohexene, 1-(2-iodoethyl)-

Cyclohexene, 1-(2-iodoethyl)- (CAS No. 82201-80-7): A Versatile Intermediate in Modern Chemical Synthesis

Cyclohexene, 1-(2-iodoethyl)-, identified by its CAS number 82201-80-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by a cyclohexene backbone substituted with a 2-iodoethyl group, has garnered attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The presence of both the cyclohexene ring and the iodinated ethyl side chain makes it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The chemical structure of Cyclohexene, 1-(2-iodoethyl)- consists of a six-membered cycloalkene ring connected to an ethyl group, where one hydrogen atom is replaced by an iodine atom. This substitution pattern imparts unique reactivity, making it suitable for a wide range of chemical transformations. The iodine atom, being highly electronegative, enhances the electrophilicity of the carbon to which it is attached, facilitating reactions such as nucleophilic substitution and cross-coupling processes.

In recent years, the demand for efficient and scalable synthetic routes has driven significant research into the applications of Cyclohexene, 1-(2-iodoethyl)-. One notable area of interest is its use in the preparation of pharmaceutical intermediates. The compound serves as a precursor for the synthesis of various therapeutic agents, including antiviral and anticancer drugs. Its structural features allow for easy functionalization at multiple sites, enabling the construction of complex molecular architectures with high precision.

One of the most compelling aspects of Cyclohexene, 1-(2-iodoethyl)- is its role in cross-coupling reactions, particularly those involving palladium-catalyzed processes. These reactions are pivotal in modern drug discovery, allowing for the rapid assembly of carbon-carbon bonds under mild conditions. The iodine atom in this compound acts as an excellent leaving group in Sonogashira couplings and Suzuki-Miyaura reactions, making it an indispensable reagent for constructing biaryl systems. Such systems are prevalent in many FDA-approved drugs due to their favorable pharmacokinetic properties.

Recent advancements in synthetic methodologies have further highlighted the importance of Cyclohexene, 1-(2-iodoethyl)-. For instance, researchers have developed novel catalytic systems that enhance the efficiency of iodine-mediated reactions. These innovations have not only improved yields but also reduced reaction times, making large-scale production more feasible. Moreover, green chemistry principles have been integrated into these processes, minimizing waste and reducing environmental impact.

The pharmaceutical industry has particularly benefited from these developments. The ability to synthesize complex drug molecules more efficiently has accelerated the discovery and development pipeline. Cyclohexene, 1-(2-iodoethyl)- has been instrumental in this progress, providing chemists with a reliable and versatile intermediate for constructing novel therapeutic agents. Its applications extend beyond traditional pharmaceuticals into agrochemicals and specialty chemicals, where its structural versatility is leveraged to create innovative products.

From a research perspective, the study of Cyclohexene, 1-(2-iodoethyl)- continues to yield valuable insights into reaction mechanisms and synthetic strategies. Computational studies have played a crucial role in understanding how this compound behaves under different conditions. By modeling its interactions with catalysts and reagents, scientists can predict reaction outcomes with greater accuracy. This computational approach has not only streamlined experimental design but also opened new avenues for exploring its potential applications.

The future prospects for Cyclohexene, 1-(2-iodoethyl)- are promising. As synthetic chemistry evolves, new methodologies will undoubtedly emerge that further expand its utility. Innovations in flow chemistry and continuous manufacturing processes may also enhance its accessibility for industrial applications. Additionally, as sustainability becomes an increasingly important consideration in chemical synthesis, efforts to develop greener alternatives to traditional reagents will likely drive further research into this compound.

In conclusion, Cyclohexene, 1-(2-iodoethyl)- (CAS No. 82201-80-7) represents a cornerstone in modern chemical synthesis. Its unique structural features and reactivity make it an invaluable tool for pharmaceutical researchers and industrial chemists alike. As new discoveries continue to emerge from both academic laboratories and industrial settings, this compound will undoubtedly remain at the forefront of synthetic organic chemistry.